![molecular formula C15H19N3O3S B2388886 1-ethyl-7-methyl-3-(1-pyrrolidinylcarbonyl)-4lambda~6~,1,2-benzothiadiazine-4,4(1H)-dione CAS No. 1251623-79-6](/img/structure/B2388886.png)
1-ethyl-7-methyl-3-(1-pyrrolidinylcarbonyl)-4lambda~6~,1,2-benzothiadiazine-4,4(1H)-dione
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Description
1-ethyl-7-methyl-3-(1-pyrrolidinylcarbonyl)-4lambda~6~,1,2-benzothiadiazine-4,4(1H)-dione is a useful research compound. Its molecular formula is C15H19N3O3S and its molecular weight is 321.4. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Reactivity
- A study demonstrated the synthesis of bioactive heteroaryl thiazolidine-2,4-diones through the reaction of various compounds including 3-formylchromone with thiazolidine-2,4-dione, resulting in new heterocyclic moieties linked thiazolidine-2,4-dione. These synthesized compounds showed promising in vitro antimicrobial activities against bacteria like Staphylococcus aureus and fungi such as Candida albicans (Ibrahim, Abdel-Megid Abdel-Hamed, & El-Gohary, 2011).
Cardiovascular Effects
- Research on the cardiovascular effects of 4-propylderivatives of 2,3,3a,4-tetrahydro-1H-pyrrolo[2,1-c][1,2,4]benzothiadiazine-5,5-dioxide and its derivatives indicated hypotensive activity. The structure-activity relationships were explored, demonstrating the potential of these derivatives as cardiovascular agents (Cameroni, Bernabei, Forni, & Baggio, 1978).
Structural Studies
- A study on Droxicam, a related compound, involved using X-ray crystallography and nuclear magnetic resonance spectroscopy to understand its structure. This research is crucial for the development of anti-inflammatory drugs (Frigola, 1988).
Antimicrobial and Anti-inflammatory Properties
- Synthesis of 3-amino-2-methyl/ethyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one and its Schiff bases was studied for potential antimicrobial and non-steroidal anti-inflammatory properties. This research contributes to the development of new drugs with biological activity (Narayana, Ashalatha, Raj, & Kumari, 2006).
Potassium Channel Activation
- Another study explored the impact of substituents in the 7- and 3-positions of 4H-1,2,4-benzothiadiazine 1,1-dioxides on K(ATP) channel activation properties and tissue selectivity. This has implications for the development of drugs targeting potassium channels (Boverie, Antoine, Somers, Becker, Sebille, Ouedraogo, Counerotte, Pirotte, Lebrun, & de Tullio, 2005).
properties
IUPAC Name |
(1-ethyl-7-methyl-4,4-dioxo-4λ6,1,2-benzothiadiazin-3-yl)-pyrrolidin-1-ylmethanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N3O3S/c1-3-18-12-10-11(2)6-7-13(12)22(20,21)14(16-18)15(19)17-8-4-5-9-17/h6-7,10H,3-5,8-9H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBASCPBJOXHXLZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C(C=CC(=C2)C)S(=O)(=O)C(=N1)C(=O)N3CCCC3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N3O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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